Cas no 1226445-30-2 (1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole)

• Product Name: 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole
• CAS No: 1226445-30-2
• MF: C₁₉H₁₈F₂N₂OS
• MW: 360.420830249786
• CID: 5445073
• Update Time: 2025-08-05

1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[4-(difluoromethoxy)phenyl]-2-ethylsulfanyl-5-(4-methylphenyl)imidazole
• 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole

• Inchi： 1S/C19H18F2N2OS/c1-3-25-19-22-12-17(14-6-4-13(2)5-7-14)23(19)15-8-10-16(11-9-15)24-18(20)21/h4-12,18H,3H2,1-2H3
• InChI Key： GYJHYDCVAWBVJA-UHFFFAOYSA-N
• SMILES： C1(SCC)N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Computed Properties

• Exact Mass: 360.111
• Monoisotopic Mass: 360.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole

Professional Introduction to Compound with CAS No 1226445-30-2 and Product Name: 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole

The compound with the CAS number 1226445-30-2 and the product name 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to the imidazole class, a heterocyclic organic compound that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of difluoromethoxy, ethylsulfanyl, and methylphenyl substituents, contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. Imidazole-based compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition, receptor binding, and modulation of cellular signaling pathways. The specific arrangement of functional groups in 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole enhances its potential as a pharmacophore, making it a valuable candidate for further investigation.

The difluoromethoxy group is particularly noteworthy due to its ability to influence both the electronic and steric properties of the molecule. This substituent can enhance binding affinity by participating in dipole-dipole interactions and hydrogen bonding, which are critical for effective drug-receptor interactions. Additionally, the ethylsulfanyl moiety introduces a polar sulfide bond, which can further modulate the compound's solubility and bioavailability. These features make 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole a promising candidate for drug discovery efforts aimed at targeting neurological and inflammatory disorders.

Current research in chemical biology has demonstrated that imidazole derivatives can exhibit significant effects on various disease pathways. For instance, studies have shown that imidazole-based compounds can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain management. The structural motif of 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole aligns well with these targets, suggesting potential therapeutic benefits in conditions such as arthritis and other inflammatory diseases.

Moreover, the methylphenyl group contributes to the compound's overall lipophilicity, which is an important factor in determining its ability to cross biological membranes. This feature is particularly relevant for drugs designed to interact with intracellular targets or for formulations requiring oral administration. The combination of these structural elements enhances the compound's pharmacokinetic profile, making it a versatile scaffold for further derivatization and optimization.

In vitro studies have begun to explore the biological activity of 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole, revealing promising results in preliminary assays. These studies indicate that the compound may exhibit inhibitory effects on certain enzymes and receptors relevant to cancer metabolism and immune responses. The precise mechanism of action remains under investigation, but early findings suggest that this compound could serve as a lead structure for developing novel therapeutics.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry, which enables the efficient preparation of complex molecular structures. The synthesis of 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole has been achieved through multi-step organic reactions, incorporating key transformations such as Suzuki-Miyaura cross-coupling for introducing aryl groups and nucleophilic substitution for installing sulfur-containing moieties. These synthetic strategies highlight the growing sophistication of modern chemical synthesis techniques.

As research progresses, computational methods are increasingly being employed to predict and optimize the properties of novel compounds like 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole. Molecular modeling techniques can provide insights into how structural modifications affect biological activity, allowing researchers to design more effective drug candidates with greater precision. These computational approaches complement experimental efforts by providing rapid screening tools and predictive models for virtual testing.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical structure makes it suitable for exploring new areas in chemical biology, such as probe development for studying enzyme mechanisms or ligands for high-throughput screening assays. By leveraging advanced synthetic methods and computational tools, researchers can accelerate the discovery process and unlock new therapeutic possibilities.

In conclusion, 1-[4-(difluoromethoxy)phenyl]-2-(ethylsulfanyl)-5-(4-methylphenyl)-1H-imidazole represents a significant contribution to the field of medicinal chemistry. Its distinctive structural features offer a rich foundation for further exploration into its biological activities and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound holds promise as a valuable tool for developing innovative treatments across multiple disease areas.